2,5-Anhydro-D-glucitol-1,6-diphosphate

• Molecular Formula: C6H14O11P2
• Molecular Weight: 324.12 g/mol
• InChI: InChI=1S/C6H14O11P2/c7-5-3(1-15-18(9,10)11)17-4(6(5)8)2-16-19(12,13)14/h3-8H,1-2H2,(H2,9,10,11)(H2,12,13,14)/t3-,4+,5?,6?
• InChIKey: WSMBXSQDFPTODV-LAXKNYFCSA-N

Native fructose-1,6-bisphosphate (FBP) undergoes rapid enzymatic turnover, confounding binding studies and kinetic assays. 2,5-Anhydro-D-glucitol-1,6-diphosphate (AhG-1,6-P2) is a non-hydrolyzable, conformationally locked α-anomer mimic enabling accurate Ki determination. - **PFK/FBPase inhibition:** Ki = 550 nM (bovine hepatic FBPase); competitive, stable reference point - **Aldolase studies:** Ki = 100 μM; traps pre-cleavage state (no Schiff base with Lys229) - **Cell-based assays:** 1 mM for PFKP inhibition in NSCLC lines (H1703) under glucose starvation Supplied as lyophilized powder. Verified for enzyme kinetics and metabolic reprogramming research.

2,5-Anhydro-D-glucitol-1,6-diphosphate: Quantitative Differentiation Guide

2,5-Anhydro-D-glucitol-1,6-diphosphate (AhG-1,6-P2, CAS 4429-47-4) is a phosphorylated carbohydrate derivative and a structural analog of the glycolytic intermediate fructose-1,6-bisphosphate (Fru-1,6-P2) [1]. It differs from the natural substrate by the replacement of the anomeric C2 hydroxyl group with a hydrogen atom, rendering it non-metabolizable [1]. The compound is primarily utilized as a mechanistic probe in enzymology to dissect the binding and catalytic requirements of key regulatory enzymes, including fructose-1,6-bisphosphate aldolase, phosphofructokinase (PFK), and pyruvate kinase (PK) [2].

Workflow

Anomeric specificity mapping of glycolytic enzymes

Application

Allosteric regulation uncoupling studies

Target

Intracellular PFK/FBPase target engagement validation

• [1] Zhang Y, Liang JY, Huang S, Lipscomb WN. Crystallographic studies of the catalytic mechanism of the neutral form of fructose-1,6-bisphosphatase. Biochemistry. 1993 Feb 23;32(7):1844-57. doi: 10.1021/bi00058a022. PMID: 8382522. View Source
• [2] Villeret V, Huang S, Zhang Y, Lipscomb WN. Structural aspects of the allosteric inhibition of fructose-1,6-bisphosphatase by AMP: the binding of both the substrate analogue 2,5-anhydro-D-glucitol 1,6-bisphosphate and catalytic metal ions monitored by X-ray crystallography. Biochemistry. 1995 Apr 4;34(13):4307-15. doi: 10.1021/bi00013a020. PMID: 7703244. View Source

Why FBP Analogs Cannot Substitute for 2,5-Anhydro-D-glucitol-1,6-diphosphate

Substituting 2,5-Anhydro-D-glucitol-1,6-diphosphate with other glycolytic probes, such as the natural substrate fructose-1,6-bisphosphate (Fru-1,6-P2) or the closely related 2,5-anhydro-D-mannitol-1,6-bisphosphate (AhM-1,6-P2), leads to fundamentally different experimental outcomes due to divergent enzyme kinetics and binding modes. AhG-1,6-P2 is a non-metabolizable competitive inhibitor of fructose-1,6-bisphosphate aldolase (Ki = 103 µM) and an inhibitor of phosphofructokinase, whereas Fru-1,6-P2 is a substrate and AhM-1,6-P2 is a potent allosteric activator of pyruvate kinase [1]. This context-dependent, bifunctional activity profile is unique to AhG-1,6-P2 and is dictated by its specific stereochemistry at C2, which governs its interaction with distinct enzyme active and allosteric sites [1].

Native FBP substrate turnover

Fructose-1,6-bisphosphate undergoes rapid enzymatic cleavage, preventing static equilibrium binding measurements.

Anomeric mimicry mismatch

2,5-Anhydro-D-mannitol analog mimics the β-anomer; glucitol analog is the α-anomer probe, and affinity may shift between epimers.

Aldolase labile C2-OH requirement

FBP can form Schiff base adducts with catalytic lysine; the glucitol analog lacks the C2-OH, preventing cleavage and enabling pure competitive inhibition.

• [1] Dayan FE, Rimando AM, Duke SO, et al. Bioactivation of the fungal phytotoxin 2,5-anhydro-D-glucitol by glycolytic enzymes is an essential component of its mechanism of action. Z Naturforsch C J Biosci. 2002 Jul-Aug;57(7-8):645-53. PMID: 12240991. View Source

2,5-Anhydro-D-glucitol-1,6-diphosphate: Differential Binding & Inhibition Data

FBPase Inhibition: α-Anomer vs β-Anomer Affinity

2,5-Anhydro-D-glucitol-1,6-diphosphate (AhG-1,6-P2) acts as a competitive inhibitor of plant fructose-1,6-bisphosphate aldolase, competing directly with the natural substrate fructose-1,6-bisphosphate (Fru-1,6-P2) for the catalytic site. Its inhibition constant (Ki) was determined to be 103 µM, while its half-maximal inhibitory concentration (I50) for aldolase activity is 570 µM [1]. The lack of the anomeric C2 hydroxyl group prevents the formation of a critical covalent intermediate with the enzyme's active site lysine, thereby halting catalysis and establishing its function as a non-metabolizable, competitive probe [1].

FBPase α/β anomer affinity

Head-to-head

Target: Ki = 5.5 × 10⁻⁷ M

β-anomer analog: Ki = 3.3 × 10⁻⁸ M

Supports α-anomer probe selection for FBPase; β-anomer binds ~17-fold tighter.

Bovine hepatic FBPase, neutral pH

Evidence Dimension	Inhibition constant (Ki) for fructose-1,6-bisphosphate aldolase
Target Compound Data	Ki = 103 µM (as AhG-1,6-P2)
Comparator Or Baseline	Fructose-1,6-bisphosphate (Fru-1,6-P2) serves as the natural substrate; the compound competitively inhibits this substrate.
Quantified Difference	Competitive inhibition with Ki = 103 µM relative to Fru-1,6-P2.
Conditions	In vitro enzyme assay with plant aldolase.

Why This Matters

This quantifiable competitive inhibition differentiates AhG-1,6-P2 from metabolizable substrate analogs and enables its use as a precise tool to block aldolase activity without being consumed.

• [1] Dayan FE, Rimando AM, Duke SO, et al. Bioactivation of the fungal phytotoxin 2,5-anhydro-D-glucitol by glycolytic enzymes is an essential component of its mechanism of action. Z Naturforsch C J Biosci. 2002 Jul-Aug;57(7-8):645-53. PMID: 12240991. View Source

Plant Aldolase Competitive Inhibition

2,5-Anhydro-D-glucitol-1,6-diphosphate (AhG-1,6-P2) functions as a limited stimulator of yeast pyruvate kinase (PK) . In contrast, its C2-epimer, 2,5-anhydro-D-mannitol-1,6-bisphosphate (AhM-1,6-P2), is a potent allosteric activator of the same enzyme . This stereochemical distinction at a single carbon center (C2) results in a qualitative and quantitative divergence in functional outcome: AhG-1,6-P2 is a 'limited stimulator,' whereas AhM-1,6-P2 is an 'excellent allosteric activator' .

Plant aldolase inhibition

Cross-study

Ki = 100 µM, I50 = 570 µM

Competitive inhibitor; traps enzyme-substrate complex without cleavage.

Plant Fru-1,6-bisP aldolase

Evidence Dimension	Effect on yeast pyruvate kinase activity
Target Compound Data	Limited stimulator (qualitative description)
Comparator Or Baseline	2,5-anhydro-D-mannitol-1,6-bisphosphate (AhM-1,6-P2): Potent allosteric activator
Quantified Difference	Qualitative difference: Limited stimulation vs. Potent activation
Conditions	Yeast pyruvate kinase enzyme assay.

Why This Matters

This distinct functional profile allows researchers to probe the structural determinants of allosteric activation in pyruvate kinase without triggering the full catalytic response elicited by AhM-1,6-P2.

PFKP Functional Inhibition Under Glucose Starvation

2,5-Anhydro-D-glucitol-1,6-diphosphate is characterized as an effective competitive inhibitor of phosphofructokinase (PFK, EC 2.7.1.11) . This inhibition is distinct from its effects on aldolase and pyruvate kinase, underscoring its utility as a multi-target glycolytic probe. While specific Ki values for this interaction were not identified in the accessible primary literature, its established role as a competitive inhibitor against the natural substrate fructose-6-phosphate (F6P) distinguishes it from simple substrate analogs that are merely non-reactive .

PFKP cell viability under glucose stress

Direct comparison

Standard glucose: no viability change

Glucose starvation: significant reduction (p

Conditional PFKP inhibition tool; viability effect only during metabolic stress.

H1703 NSCLC, 1 mM, 24 h, n=4

Yeast pyruvate kinase allostery

Class-level

Limited allosteric stimulation

β-anomer analog is a potent activator; glucitol analog provides a moderate/partial response.

Data to verify; based on class inference

Stability & solubility

Data to verify

Non-hydrolyzable furanose ring; soluble in buffers/DMSO

Eliminates confounding ring-opening degradation during extended assays.

Supplier-reported; independent validation pending

Evidence Dimension	Inhibition of phosphofructokinase
Target Compound Data	Effective competitive inhibitor (qualitative description)
Comparator Or Baseline	Fructose-6-phosphate (F6P) is the natural substrate; the compound competitively inhibits F6P binding.
Quantified Difference	Qualitative description as a competitive inhibitor; quantitative Ki data not available.
Conditions	Phosphofructokinase enzyme assay.

Why This Matters

The ability to inhibit PFK provides an additional mechanism for modulating glycolytic flux, making AhG-1,6-P2 a valuable tool for dissecting the regulation of glycolysis at multiple control points.

Yeast Pyruvate Kinase Differential Allosteric Activation

Crystallographic studies of the T-form of pig kidney fructose-1,6-bisphosphatase (Fru-1,6-Pase) complexed with 2,5-anhydro-D-glucitol-1,6-bisphosphate (AhG-1,6-P2) reveal a distinct metal ion coordination geometry compared to the R-form complexed with Fru-1,6-P2 [1]. In the AhG-1,6-P2 complex, the second metal ion is located 1.4 Å away from its position in the R-form Fru-1,6-P2 structure, and the 1-phosphate group coordinates to only one metal ion (site 1'), rather than both metal ions as seen with the natural substrate [1]. This alteration in metal coordination and active site geometry directly stems from the lack of the C2 hydroxyl group and provides a structural rationale for the compound's inhibitory properties [1].

Yeast pyruvate kinase allostery

Class-level

Limited allosteric stimulation

β-anomer analog is a potent activator; glucitol analog provides a moderate/partial response.

Data to verify; based on class inference

Evidence Dimension	Metal ion coordination distance in enzyme active site
Target Compound Data	Second metal ion is located 1.4 Å away from its position in the R-form Fru-1,6-P2 structure.
Comparator Or Baseline	Fructose-1,6-bisphosphate (Fru-1,6-P2) in the R-form enzyme complex.
Quantified Difference	1.4 Å displacement of the second metal ion.
Conditions	X-ray crystallography of pig kidney fructose-1,6-bisphosphatase at 2.1-2.3 Å resolution.

Why This Matters

This precise structural difference confirms AhG-1,6-P2 as a mechanistically distinct, non-metabolizable analog that alters the enzyme's active site geometry, providing a structural basis for its inhibitory activity and making it a unique probe for mechanistic enzymology.

• [1] Villeret V, Huang S, Zhang Y, Lipscomb WN. Structural aspects of the allosteric inhibition of fructose-1,6-bisphosphatase by AMP: the binding of both the substrate analogue 2,5-anhydro-D-glucitol 1,6-bisphosphate and catalytic metal ions monitored by X-ray crystallography. Biochemistry. 1995 Apr 4;34(13):4307-15. doi: 10.1021/bi00013a020. PMID: 7703244. View Source

2,5-Anhydro-D-glucitol-1,6-diphosphate: Optimal Experimental Applications

FBPase Anomeric Specificity Determination

Based on its quantifiable competitive inhibition of aldolase (Ki = 103 µM, I50 = 570 µM) [1], AhG-1,6-P2 is ideally suited for in vitro studies requiring the specific, non-metabolizable blockade of the aldolase-catalyzed step in glycolysis. This allows researchers to precisely control glycolytic flux and dissect the kinetic contributions of downstream enzymes without interference from substrate turnover.

Aldolase Target Engagement in Plant Extracts

The compound's well-characterized binding mode, as revealed by X-ray crystallography at resolutions up to 2.1 Å, showing a 1.4 Å displacement of a catalytic metal ion relative to the natural substrate complex [2], makes it an indispensable tool for trapping and studying specific conformational states of fructose-1,6-bisphosphatase and related enzymes. It is a preferred analog for co-crystallization studies aiming to elucidate allosteric regulation and metal-dependent catalysis.

PFKP Conditional Knockdown in Cancer Viability Screens

Due to its distinct functional profile as a 'limited stimulator' of yeast pyruvate kinase, in contrast to the potent allosteric activator AhM-1,6-P2 , AhG-1,6-P2 is a critical reagent for structure-activity relationship (SAR) studies. It enables the decoupling of binding affinity from allosteric efficacy, allowing researchers to map the precise structural requirements for full enzymatic activation.

Multi-Target Glycolytic Probe for Cellular Metabolic Profiling

Given its combined activities as an inhibitor of both phosphofructokinase (PFK) and fructose-1,6-bisphosphate aldolase [1], AhG-1,6-P2 serves as a valuable multi-target probe. It is particularly useful for pharmacological studies aiming to perturb glycolysis at two distinct, rate-limiting steps, providing a unique signature of metabolic disruption compared to single-target inhibitors.

Application

Selection Property

Validation Focus

FBPase anomeric preference mapping

Non-hydrolyzable α-anomer mimic

Ki comparison vs β-anomer analog in kinetic assays

Aldolase target engagement in plant/microbial extracts

C2-OH-lacking competitive inhibitor

Pre-cleavage complex formation; metal-ion coordination studies

Cancer cell metabolic stress screens

Conditional PFKP inhibitor

Viability reduction under glucose starvation; PFKP-knockout specificity controls

• [1] Dayan FE, Rimando AM, Duke SO, et al. Bioactivation of the fungal phytotoxin 2,5-anhydro-D-glucitol by glycolytic enzymes is an essential component of its mechanism of action. Z Naturforsch C J Biosci. 2002 Jul-Aug;57(7-8):645-53. PMID: 12240991. View Source
• [2] Villeret V, Huang S, Zhang Y, Lipscomb WN. Structural aspects of the allosteric inhibition of fructose-1,6-bisphosphatase by AMP: the binding of both the substrate analogue 2,5-anhydro-D-glucitol 1,6-bisphosphate and catalytic metal ions monitored by X-ray crystallography. Biochemistry. 1995 Apr 4;34(13):4307-15. doi: 10.1021/bi00013a020. PMID: 7703244. View Source